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Introduction

ChloraPrep™, a combination of 2% wi/v chlorhexidine gluconate (CHG) and 70% v/v isopropyl
alcohol (IPA), has become a cornerstone of modern clinical antisepsis.[1][2][3] Its development
and widespread adoption represent a significant advancement in the prevention of healthcare-
associated infections (HAIS), particularly surgical site infections (SSIs) and catheter-related
bloodstream infections (CRBSIs). This in-depth technical guide explores the history,
development, and core scientific principles underpinning ChloraPrep's efficacy for researchers,
scientists, and drug development professionals.

A Historical and Corporate Trajectory

The journey of ChloraPrep from its initial formulation to its current market-leading position has
been marked by key regulatory milestones and strategic corporate acquisitions.

e 1985: The story begins with the founding of Medi-Flex Hospital Products.[4]

e October 7, 2002: The U.S. Food and Drug Administration (FDA) granted initial approval for
ChloraPrep One-Step Sepp Applicators, manufactured by Medi-Flex Hospital Products,
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under NDA #021555.[5] This marked a pivotal moment, as it was the first FDA-approved 2%
CHG and 70% IPA formulation in the United States.[6]

e March 4, 2008: Cardinal Health announced a definitive agreement to acquire Enturia Inc.
(formerly Medi-Flex Hospital Products) for $490 million, bringing ChloraPrep into its
portfolio.[4]

e 2009: CareFusion was spun off from Cardinal Health, taking with it the ChloraPrep product
line.[7]

e October 5, 2014: BD (Becton, Dickinson and Company) announced its acquisition of
CareFusion for $12.2 billion.[8][9]

e March 17, 2015: The acquisition of CareFusion by BD was completed, placing ChloraPrep
under the umbrella of a global medical technology leader.[10]

o April 30, 2019: BD received FDA approval for a sterile solution version of ChloraPrep, a
significant product enhancement.[11][12]

The Science of ChloraPrep: Active Ingredients and
Mechanism of Action

The synergistic combination of chlorhexidine gluconate and isopropyl alcohol provides
ChloraPrep with its rapid and persistent antimicrobial properties.[13]

Chlorhexidine Gluconate (CHG)

Chlorhexidine is a cationic bisbiguanide that exerts its antimicrobial effect through the
disruption of microbial cell membranes.[8] Due to its positive charge, it binds to the negatively
charged components of the bacterial cell wall, leading to increased permeability and leakage of
intracellular contents.[8][14] At lower concentrations, CHG is bacteriostatic, while at higher
concentrations, it is bactericidal.

Isopropyl Alcohol (IPA)

Isopropyl alcohol is a fast-acting antiseptic that denatures microbial proteins.[13] The presence
of water is crucial for this process, which is why a 70% concentration is considered optimal. IPA
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disrupts the cell membrane and causes the coagulation of cellular proteins, leading to rapid cell
death.[13]

Quantitative Data from Pivotal Clinical Trials

The clinical efficacy of ChloraPrep has been validated in numerous studies. Below are
summary tables of quantitative data from key trials that have been instrumental in establishing
its role in clinical practice.

Hibbard et al. (2002): Comparative Antimicrobial Efficacy

This study compared the antimicrobial efficacy of ChloraPrep (2% CHG/70% IPA) with 70%

IPA alone and 2% aqueous CHG.
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Data compiled from Hibbard et al., 2002 and FDA reviews of NDA #20-832.[1][15][16]
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Ostrander et al. (2005): Efficacy in Foot and Ankle
Surgery

This prospective, randomized study compared ChloraPrep with DuraPrep (0.7% iodine and
74% IPA) and Techni-Care (3.0% chloroxylenol) in foot and ankle surgery.

e Positive Culture Positive Culture Positive Culture
Rate - ChloraPrep Rate - DuraPrep Rate - Techni-Care

Hallux 30% 65% 95%

Toes 23% 45% 98%

Control (Tibia) 10% 23% 35%

ChloraPrep was found to be the most effective agent for eliminating bacteria from the halluces
and toes (p < 0.0001).[4]

Saltzman et al. (2009): Efficacy in Shoulder Surgery

This study compared the efficacy of ChloraPrep, DuraPrep, and povidone-iodine scrub and
paint in shoulder surgery.

Antiseptic Overall Positive Culture Rate
ChloraPrep 7%

DuraPrep 19%

Povidone-iodine 31%

The positive culture rate for ChloraPrep was significantly lower than for povidone-iodine (p <
0.0001) and DuraPrep (p = 0.01).[17]

Darouiche et al. (2010): Prevention of Surgical-Site
Infections
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This landmark trial published in the New England Journal of Medicine compared ChloraPrep
with povidone-iodine for preventing SSis.

. Infection
. Infection .
Infection Rate - Relative
Rate - . . 95% CI P-value
Type Povidone- Risk
ChloraPrep .
lodine
Overall SSI 9.5% 16.1% 0.59 0.41-0.85 0.004
Superficial
o 4.2% 8.6% 0.48 0.28-0.82 0.008
Incisional SSI
Deep
o 1.0% 3.1% 0.33 0.13-0.85 0.02
Incisional SSI
Organ/Space
ss| 4.4% 4.5% 0.98 0.57-1.70 0.94

Detailed Experimental Protocols of Key Experiments
Hibbard et al. (2002)

o Study Design: A single-center, randomized, paired-comparison study in healthy volunteers.

o Objective: To assess the immediate and persistent antimicrobial efficacy and safety of
ChloraPrep compared to its individual components.

e Methodology:
o Subjects were screened for sufficient resident bacterial flora.
o Test sites (abdomen and groin) were identified.
o Baseline microbial counts were obtained using the cylinder sampling method.

o The assigned antiseptic (ChloraPrep, 70% IPA, or 2% aqueous CHG) was applied to the
test sites.

o Post-application microbial counts were taken at 10 minutes, 6 hours, and 24 hours.
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o Skin irritation was scored at each sampling time.

o Endpoints: The primary efficacy endpoint was the log reduction in microbial counts from
baseline at the specified time points. Safety was assessed by monitoring for skin irritation.

Ostrander et al. (2005)

» Study Design: A prospective, randomized study of 125 consecutive patients undergoing foot
and ankle surgery.

» Objective: To evaluate the efficacy of three different surgical skin-preparation solutions in
eliminating bacteria from the foot.

o Methodology:

o Patients were randomly assigned to have their lower extremity prepared with either
ChloraPrep, DuraPrep, or Techni-Care.

o After skin preparation, quantitative culture specimens were obtained from three locations:
the hallux nailfold, the web spaces between the second and third and fourth and fifth
digits, and the anterior tibia (control site).

o Endpoints: The primary endpoint was the rate of positive bacterial cultures at each sampling
site.

Saltzman et al. (2009)

o Study Design: A prospective, randomized study of 150 consecutive patients undergoing

shoulder surgery.

» Objective: To examine the native bacteria around the shoulder and compare the efficacy of
three surgical skin preparation solutions.

e Methodology:

o Patients were randomly assigned to one of three preparation groups: ChloraPrep,
DuraPrep, or povidone-iodine scrub and paint.

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b12795274/docs?utm_src=pdf-body#the-genesis-and-ascendancy-of-chloraprep-in-clinical-antisepsis-a-technical-guide
https://www.benchchem.com/product/b12795274/docs?utm_src=pdf-body#the-genesis-and-ascendancy-of-chloraprep-in-clinical-antisepsis-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12795274?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o For the first 20 patients, aerobic and anaerobic cultures were obtained before skin
preparation to identify native bacteria.

o For all 150 patients, cultures were obtained after skin preparation.

o Endpoints: The primary endpoint was the rate of positive cultures after skin preparation.

Darouiche et al. (2010)

o Study Design: A prospective, randomized, multicenter trial involving 849 patients undergoing
clean-contaminated surgery.

» Objective: To compare the efficacy of ChloraPrep and povidone-iodine in preventing
surgical-site infections.

o Methodology:

o Patients were randomly assigned to preoperative skin preparation with either ChloraPrep
or povidone-iodine.

o Surgical procedures were performed according to standard protocols.
o Patients were monitored for 30 days for signs and symptoms of surgical-site infection.
o Infections were classified as superficial incisional, deep incisional, or organ/space.

» Endpoints: The primary endpoint was the rate of surgical-site infection within 30 days after
surgery.

Visualizing the Science: Signaling Pathways and
Experimental Workflows

Antimicrobial Mechanism of Chlorhexidine Gluconate
(CHG)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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